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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies

presented in a Certificate of Analysis (CoA) for Propofol-d14. Understanding the CoA is

paramount for ensuring the quality, identity, and purity of this isotopically labeled internal

standard, which is crucial for accurate bioanalytical and pharmacokinetic studies. This

document outlines the typical quantitative data, experimental protocols, and logical workflows

associated with the quality control and release of Propofol-d14.

Data Presentation
The quantitative data for a typical batch of Propofol-d14 is summarized in the tables below.

These tables provide a clear and concise overview of the product's specifications and the

results of its analysis.

Table 1: Product Identification and Chemical Properties
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Parameter Specification

Product Name Propofol-d14

Chemical Name 2,6-Bis(isopropyl-d7)phenol

CAS Number 1261393-54-7 (closest deuterated analog)

Molecular Formula C₁₂H₄D₁₄O

Molecular Weight 192.39 g/mol

Appearance Colorless to pale yellow oil

Table 2: Purity and Isotopic Enrichment

Analysis Method Result

Chemical Purity HPLC-UV ≥ 98.0%

Isotopic Purity Mass Spectrometry ≥ 99 atom % D

Deuterium Incorporation Mass Spectrometry Predominantly d14

Table 3: Residual Solvent Analysis

Solvent Method Specification (ppm) Result (ppm)

Methanol GC-HS ≤ 3000 < 3000

Acetone GC-HS ≤ 5000 < 5000

Dichloromethane GC-HS ≤ 600 < 600

Experimental Protocols
The following sections detail the methodologies used to obtain the data presented in the

Certificate of Analysis.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
The chemical purity of Propofol-d14 is determined using a reversed-phase HPLC method with

UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 270 nm.

Injection Volume: 10 µL.

Quantification: The purity is calculated based on the area percentage of the main peak

relative to the total peak area.

Mass Spectrometry (MS) for Isotopic Purity and
Deuterium Incorporation
Mass spectrometry is employed to confirm the isotopic enrichment and the distribution of

deuterated species.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in negative mode.

Data Acquisition: Full scan mode to observe the isotopic cluster.

Analysis: The isotopic purity is determined by comparing the ion intensity of the d14 species

to the sum of intensities of all isotopic species. The pattern of the isotopic cluster confirms

the deuterium incorporation.
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Gas Chromatography-Headspace (GC-HS) for Residual
Solvents
Residual solvents from the synthesis process are quantified using GC-HS with a Flame

Ionization Detector (FID).

Instrumentation: A GC system with a headspace autosampler and an FID.

Column: A capillary column suitable for volatile organic compounds (e.g., DB-624).

Oven Program: A temperature gradient to separate the target solvents.

Carrier Gas: Helium or Nitrogen.

Quantification: External standard calibration is used to determine the concentration of each

residual solvent.

Visualizations
The following diagrams illustrate the key workflows and logical relationships in the analysis of

Propofol-d14.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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